1-[4-(2,2-Dichlorocyclopropyl)phenyl]-2-[(4-methylphenyl)sulfonyl]ethanone

• Molecular Formula: C18H16Cl2O3S
• Molecular Weight: 383.3 g/mol
• IUPAC Name: 1-[4-(2,2-dichlorocyclopropyl)phenyl]-2-(4-methylphenyl)sulfonylethanone
• InChI: InChI=1S/C18H16Cl2O3S/c1-12-2-8-15(9-3-12)24(22,23)11-17(21)14-6-4-13(5-7-14)16-10-18(16,19)20/h2-9,16H,10-11H2,1H3
• InChI Key: SRKRBXLOXSBCEG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)C2=CC=C(C=C2)C3CC3(Cl)Cl

Description

1-[4-(2,2-Dichlorocyclopropyl)phenyl]-2-[(4-methylphenyl)sulfonyl]ethanone, also known as DCMF, is a chemical compound that has gained attention in the scientific research community due to its potential therapeutic applications. DCMF belongs to the class of cyclopropyl-containing compounds and has been shown to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of 1-[4-(2,2-Dichlorocyclopropyl)phenyl]-2-[(4-methylphenyl)sulfonyl]ethanone is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the GABAergic, serotonergic, and noradrenergic systems. This compound has been shown to modulate the activity of these neurotransmitters, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to reduce pain by modulating the activity of pain receptors in the brain. Additionally, this compound has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(2,2-Dichlorocyclopropyl)phenyl]-2-[(4-methylphenyl)sulfonyl]ethanone in lab experiments is its high potency and selectivity. This compound has been shown to exhibit its therapeutic effects at relatively low doses, which makes it a useful tool for studying the mechanisms of action of various neurotransmitter systems. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have some toxic effects at high doses, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 1-[4-(2,2-Dichlorocyclopropyl)phenyl]-2-[(4-methylphenyl)sulfonyl]ethanone. One area of interest is its potential use in the treatment of neuropathic pain. This compound has been shown to be effective in reducing pain in animal models of neuropathic pain, and further studies are needed to determine its potential use in humans. Another area of interest is its potential use in the treatment of anxiety and depression. This compound has been shown to have anxiolytic and antidepressant effects, and further studies are needed to determine its efficacy in humans. Finally, further research is needed to determine the long-term safety and efficacy of this compound in humans.

Synthesis Methods

1-[4-(2,2-Dichlorocyclopropyl)phenyl]-2-[(4-methylphenyl)sulfonyl]ethanone can be synthesized using a multi-step process that involves the reaction of 2,2-dichlorocyclopropylphenylmagnesium bromide with 4-methylbenzenesulfonyl chloride. The resulting product is then treated with potassium carbonate to yield this compound. This method has been optimized for high yield and purity.

Scientific Research Applications

1-[4-(2,2-Dichlorocyclopropyl)phenyl]-2-[(4-methylphenyl)sulfonyl]ethanone has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been investigated for its potential use in the treatment of neuropathic pain, depression, and anxiety disorders.